
Mephentermine Hemisulfate: A Comprehensive
Technical Guide on its Chemical Structure and

Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mephentermine hemisulfate

Cat. No.: B1663595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Mephentermine, a sympathomimetic amine, and its hemisulfate salt have been subjects of

interest in medicinal chemistry due to their pharmacological activity. This technical guide

provides an in-depth overview of the chemical structure and synthetic routes for

mephentermine hemisulfate. Detailed experimental protocols for key synthetic

transformations are provided, along with a comprehensive table of its physicochemical

properties. Furthermore, a visualization of the primary synthetic pathway is presented to

facilitate a deeper understanding of the chemical processes involved.

Chemical Structure
Mephentermine is chemically known as N,α,α-trimethylphenethylamine. The hemisulfate salt

consists of two molecules of mephentermine for every one molecule of sulfuric acid.

Mephentermine Free Base:

IUPAC Name: N,2-dimethyl-1-phenylpropan-2-amine

Molecular Formula: C₁₁H₁₇N
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Structure:

(Where Ph represents a phenyl group)

Mephentermine Hemisulfate:

Molecular Formula: (C₁₁H₁₇N)₂·H₂SO₄

Structure: Two protonated mephentermine molecules ionically bonded to a sulfate anion.

Physicochemical Properties
A summary of the key physicochemical properties of mephentermine and its hemisulfate salt is

presented in the table below for easy reference and comparison.

Property
Mephentermine
(Free Base)

Mephentermine
Hemisulfate

Mephentermine
Sulfate Dihydrate

Molecular Weight 163.26 g/mol [1] 424.6 g/mol [2] 460.63 g/mol

Appearance Liquid[3]
White crystalline

powder

White crystals or

crystalline powder[4]

Melting Point < 25 °C[3][5] Not available
215-217 °C

(decomposes)[6]

Boiling Point
82-83 °C at 7

mmHg[6]
Not applicable Not applicable

Solubility

Practically insoluble in

water; Freely soluble

in alcohol and ether[6]

Soluble in water

1 g in 20 mL of water;

1 g in 150 mL of 95%

ethanol; Practically

insoluble in

chloroform[3][7]

pKa 10.35 (30 °C)[6] Not available Not available

Synthesis of Mephentermine
There are two primary synthetic routes reported for the preparation of mephentermine.
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Multi-step Synthesis from Benzaldehyde and 2-
Nitropropane
This pathway involves a sequence of well-established organic reactions.

Benzaldehyde

2-Methyl-2-nitro-1-phenylpropan-1-ol

 Henry Reaction

2-Nitropropane

2-Amino-2-methyl-1-phenylpropan-1-ol Reduction Imine Intermediate

 Imine Formation
(with Benzaldehyde) N-Methylated Imine

 Alkylation
(Methyl Iodide) Chloroamine Intermediate

 Halogenation
(Thionyl Chloride) Mephentermine

 Rosenmund
Reduction

Phentermine

Schiff Base Intermediate

 Condensation

Benzaldehyde
Mephentermine

 Alkylation

Methyl Iodide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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